Cas no 2248182-98-9 ((2R)-4-(2-Methoxyphenyl)-2-methylbutan-1-amine)

• Product Name: (2R)-4-(2-Methoxyphenyl)-2-methylbutan-1-amine
• CAS No: 2248182-98-9
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5974732
• PubChem ID: 96221832
• Update Time: 2025-06-14

(2R)-4-(2-Methoxyphenyl)-2-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6507774
• 2248182-98-9
• (2R)-4-(2-Methoxyphenyl)-2-methylbutan-1-amine

• Inchi： 1S/C12H19NO/c1-10(9-13)7-8-11-5-3-4-6-12(11)14-2/h3-6,10H,7-9,13H2,1-2H3/t10-/m1/s1
• InChI Key： NWKJYPKOGVLECG-SNVBAGLBSA-N
• SMILES： O(C)C1C=CC=CC=1CC[C@@H](C)CN

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on (2R)-4-(2-Methoxyphenyl)-2-methylbutan-1-amine

Comprehensive Overview of (2R)-4-(2-Methoxyphenyl)-2-methylbutan-1-amine (CAS No. 2248182-98-9)

(2R)-4-(2-Methoxyphenyl)-2-methylbutan-1-amine is a chiral amine compound with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the 2-methoxyphenyl group and the 2-methylbutan-1-amine backbone, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders. The CAS No. 2248182-98-9 serves as a critical identifier for this compound in scientific databases and regulatory documentation.

The compound's chiral center at the 2R position is a focal point for stereoselective synthesis, a hot topic in modern medicinal chemistry. With the growing demand for enantiomerically pure drugs, (2R)-4-(2-Methoxyphenyl)-2-methylbutan-1-amine offers a versatile scaffold for developing therapeutics with improved efficacy and reduced side effects. Recent studies highlight its role in modulating neurotransmitter systems, aligning with current trends in neuroscience research and precision medicine. This has led to a surge in searches for "chiral amine synthesis" and "neuroactive compound libraries" across academic and industry platforms.

From a synthetic chemistry perspective, the methoxy group in this compound enhances its solubility and bioavailability, addressing common challenges in drug formulation. Its methylbutan-1-amine moiety is structurally analogous to several FDA-approved drugs, making it a candidate for structure-activity relationship (SAR) studies. Laboratories focusing on high-throughput screening often include derivatives of this compound in their libraries, driven by its modularity and potential for lead optimization. These aspects resonate with frequent search queries like "amine derivatives in drug design" and "small molecule modulators."

Beyond pharmaceuticals, (2R)-4-(2-Methoxyphenyl)-2-methylbutan-1-amine has garnered attention in material science for its potential use in chiral catalysts and organic electronics. The compound's aromatic and aliphatic hybrid structure contributes to its thermal stability, a property highly sought after in advanced material applications. This dual applicability bridges the gap between life sciences and engineering, reflecting interdisciplinary trends in "bio-inspired materials" and "functional organic compounds."

Quality control and analytical characterization of CAS No. 2248182-98-9 are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and stereochemical integrity. The compound's stability under various storage conditions is another area of interest, as evidenced by searches for "amine compound storage guidelines" and "chiral purity analysis." These practical considerations underscore its relevance in industrial and academic workflows.

In summary, (2R)-4-(2-Methoxyphenyl)-2-methylbutan-1-amine represents a convergence of synthetic utility, biological relevance, and material innovation. Its CAS No. 2248182-98-9 ensures traceability across global research initiatives, while its structural features align with cutting-edge scientific inquiries. As the demand for tailored molecular solutions grows, this compound is poised to remain a key player in multidisciplinary research landscapes.